Cas no 2172232-13-0 (2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2172232-13-0
• MF: C₁₄H₂₄FNO₄
• MW: 289.343068122864
• CID: 6519048
• PubChem ID: 165805870
• Update Time: 2025-05-25

2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid
• EN300-1451519
• 2172232-13-0

• Inchi： 1S/C14H24FNO4/c1-8-6-9(2)14(15,11(17)18)10(7-8)16-12(19)20-13(3,4)5/h8-10H,6-7H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： GTMTZEWTUPJCRF-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)C(CC(C)CC1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.16893641g/mol
• Monoisotopic Mass: 289.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid (CAS: 2172232-13-0)

In recent years, the compound 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid (CAS: 2172232-13-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated cyclohexane derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and anti-inflammatory drugs. The unique structural features of this compound, including the tert-butoxycarbonyl (Boc) protected amino group and the fluorine substituent, contribute to its enhanced stability and bioactivity, making it a valuable candidate for further investigation.

Recent studies have focused on optimizing the synthetic pathways for 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method utilizing palladium-based catalysts to achieve a 90% yield, significantly higher than previous methods. This advancement not only enhances the scalability of production but also reduces the environmental impact by minimizing the use of hazardous reagents. The study also highlighted the compound's role as a precursor in the synthesis of fluorinated peptidomimetics, which are increasingly being explored for their enhanced metabolic stability and target specificity.

In addition to its synthetic applications, 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid has been investigated for its pharmacological properties. A recent preclinical study demonstrated its efficacy as a modulator of the NF-κB signaling pathway, a critical target in inflammatory diseases and cancer. The fluorinated cyclohexane core was found to interact selectively with key residues in the IκB kinase (IKK) complex, leading to potent inhibition of pro-inflammatory cytokine production. These findings suggest that derivatives of this compound could serve as a new class of anti-inflammatory agents with improved pharmacokinetic profiles.

Further research has explored the potential of 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid in drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews utilized this compound as a building block for the development of pH-responsive nanocarriers. The Boc-protected amino group facilitated conjugation with polymeric matrices, while the fluorine atom enhanced the lipophilicity of the resulting nanoparticles, improving their cellular uptake. This innovative approach holds promise for targeted delivery of chemotherapeutic agents, particularly in tumors with acidic microenvironments.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid. Issues such as potential off-target effects and metabolic stability in vivo require further investigation. Ongoing studies are employing computational modeling and high-throughput screening to optimize the structure-activity relationships of this scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of therapeutics based on this promising chemical entity.

In conclusion, 2-{(tert-butoxy)carbonylamino}-1-fluoro-4,6-dimethylcyclohexane-1-carboxylic acid (CAS: 2172232-13-0) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from synthetic chemistry to targeted drug delivery, underscoring its importance in the chemical biology and pharmaceutical fields. Future research will likely focus on expanding its therapeutic potential and addressing the remaining challenges in its development pipeline.